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Compound of Interest

tert-Butyl (pyridin-3-
Compound Name:
ylmethyl)carbamate

Cat. No.: B012255

CAS Number: 102297-41--6

This technical guide provides a comprehensive overview of tert-Butyl (pyridin-3-
ylmethyl)carbamate, a key building block in modern organic synthesis, particularly within the
realm of pharmaceutical research and drug development. This document is intended for
researchers, scientists, and professionals in the drug development industry, offering detailed
information on its properties, synthesis, safety, and applications.

Chemical and Physical Properties

tert-Butyl (pyridin-3-yImethyl)carbamate, also known by its synonym N-Boc-3-
(aminomethyl)pyridine, is a white to off-white solid. The tert-butyloxycarbonyl (Boc) protecting
group on the aminomethyl pyridine structure makes it a valuable intermediate for the synthesis
of more complex molecules. Its fundamental properties are summarized in the table below.
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Property Value

CAS Number 102297-41-6

Molecular Formula C11H16N202

Molecular Weight 208.26 g/mol

Appearance Solid

IUPAC Name tert-butyl N-(pyridin-3-ylmethyl)carbamate
Synonyms N-Boc-3-(aminomethyl)pyridine, 3-(Boc-

aminomethyl)pyridine

A more detailed summary of its computed physicochemical properties is provided in the

following table for easy reference.

Parameter Value
XLogP3 1.4
Hydrogen Bond Donor Count 1
Hydrogen Bond Acceptor Count 3
Rotatable Bond Count 4

Exact Mass

208.121177757 Da

Monoisotopic Mass

208.121177757 Da

Topological Polar Surface Area

51.2 A2

Heavy Atom Count

15

Safety and Handling

As with any chemical reagent, proper safety precautions should be observed when handling

tert-Butyl (pyridin-3-yImethyl)carbamate. It is recommended to handle this compound in a

well-ventilated area, preferably a fume hood, and to wear appropriate personal protective

equipment (PPE), including safety goggles, gloves, and a lab coat.
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Based on available safety data, the following GHS classifications and precautionary statements
are provided.

Hazard Class Category Hazard Statement
Skin irritation 2 Causes skin irritation (H315)
L Causes serious eye irritation
Eye irritation 2A
(H319)
Specific target organ toxicity — 3 May cause respiratory irritation
single exposure (H335)

Precautionary Statements:

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

e P280: Wear protective gloves/ eye protection/ face protection.

e P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

Experimental Protocols: Synthesis

The synthesis of tert-Butyl (pyridin-3-ylmethyl)carbamate is a standard procedure in organic
chemistry, typically involving the protection of the primary amine of 3-(aminomethyl)pyridine
with a tert-butyloxycarbonyl (Boc) group. A common method utilizes di-tert-butyl dicarbonate
(Boc20) in the presence of a base.

General Synthesis of tert-Butyl (pyridin-3-
ylmethyl)carbamate

A widely used method for the Boc-protection of 3-(aminomethyl)pyridine is as follows:

o Reactants: 3-(Aminomethyl)pyridine, Di-tert-butyl dicarbonate (Boc20)
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» Solvent: A suitable solvent such as dichloromethane (DCM), tetrahydrofuran (THF), or a
biphasic system like dioxane/water.

o Base: A mild base like triethylamine (EtsN) or sodium bicarbonate (NaHCO3) is often used to
neutralize the acid formed during the reaction.

e Procedure:
o Dissolve 3-(aminomethyl)pyridine in the chosen solvent.
o Add the base to the solution.

o Slowly add a solution of di-tert-butyl dicarbonate in the same solvent to the reaction
mixture at room temperature or cooled in an ice bath.

o Stir the reaction mixture for several hours until completion, which can be monitored by
thin-layer chromatography (TLC).

o Upon completion, the reaction mixture is typically washed with water and brine, dried over
an anhydrous salt (e.g., Na2S0a), and the solvent is removed under reduced pressure to
yield the crude product.

o The crude product can be purified by column chromatography or recrystallization to obtain
pure tert-Butyl (pyridin-3-ylmethyl)carbamate.

Lithiation and Functionalization

Further functionalization of the pyridine ring can be achieved through lithiation.[1]
o Reactants: tert-Butyl (pyridin-3-ylmethyl)carbamate, t-Butyllithium (t-BuLi)

e Solvent: Anhydrous Tetrahydrofuran (THF)

e Procedure:

o Dissolve tert-Butyl (pyridin-3-ylmethyl)carbamate in anhydrous THF under an inert
atmosphere (e.g., argon or nitrogen).
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o Cool the solution to -78 °C using a dry ice/acetone bath.

o Slowly add three mole equivalents of t-butyllithium to the solution. This results in the
formation of a dilithium reagent, with lithiation occurring on the carbamate nitrogen and the
4-position of the pyridine ring.

o After stirring for a specified time at -78 °C, an electrophile (e.g., an aldehyde, ketone, or
alkyl halide) is added to the reaction mixture.

o The reaction is allowed to proceed at low temperature and then gradually warmed to room
temperature.

o The reaction is quenched with a suitable reagent (e.g., saturated agueous ammonium
chloride).

o The product is extracted, purified, and characterized.
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Caption: Lithiation and functionalization of tert-Butyl (pyridin-3-ylmethyl)carbamate.

Applications in Drug Discovery and Development

The carbamate functional group is a prevalent structural motif in a wide array of approved
therapeutic agents.[2] Carbamates are recognized for their chemical stability and their ability to
act as bioisosteres of amide bonds, which can enhance the pharmacokinetic properties of drug
candidates.
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tert-Butyl (pyridin-3-yImethyl)carbamate serves as a crucial building block for the synthesis
of various pharmaceutical intermediates. The Boc-protected amine allows for selective
reactions at other positions of the molecule, and the Boc group can be easily removed under
acidic conditions to reveal the primary amine for further functionalization.

This compound is a key intermediate in the synthesis of a variety of biologically active
molecules, including:

o Orexin Receptor Antagonists: These compounds are being investigated for the treatment of
insomnia and other sleep disorders.

o IRAK4 Inhibitors: Interleukin-1 receptor-associated kinase 4 (IRAK4) is a key target in
inflammatory diseases, making its inhibitors potential therapeutics for conditions like
rheumatoid arthritis.[3]

e Enzyme Inhibitors: The pyridine moiety and the flexible linker provided by the aminomethyl
group can be incorporated into molecules designed to interact with the active sites of various
enzymes.

The general workflow for utilizing tert-Butyl (pyridin-3-ylmethyl)carbamate in a drug
discovery program is outlined below.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b012255?utm_src=pdf-body
https://www.researchgate.net/publication/389779849_Chemoenzymatic_Synthesis_of_tert-Butyl_3R_6R-6-methyl-piperidin-3-ylcarbamate_A_Key_Intermediate_in_Orexin_Receptor_Antagonist_and_IRAK4_Inhibitor
https://www.benchchem.com/product/b012255?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b012255?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENB"E Foundational & Exploratory

Check Availability & Pricing

tert-Butyl
(pyridin-3-ylmethyl)carbamate
(Building Block)

Chemical Synthesis &
Modification

Biological Screening
(e.g., Enzyme Assays)

Lead Compound
Identification

Lead Optimization

( )

Click to download full resolution via product page

Caption: Role of tert-Butyl (pyridin-3-ylmethyl)carbamate in a drug discovery workflow.

Conclusion
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tert-Butyl (pyridin-3-ylmethyl)carbamate is a versatile and valuable chemical intermediate
with significant applications in the field of drug discovery and medicinal chemistry. Its well-
defined physicochemical properties, established synthetic routes, and the strategic importance
of its protected amine functionality make it an essential tool for the synthesis of novel
therapeutic agents. This guide provides the foundational knowledge for the safe and effective
use of this compound in a research and development setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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